N-(tert-butyl)-2-(7-(furan-2-yl)-4-oxo-2-(piperidin-1-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide

• IUPAC Name: N-tert-butyl-2-[7-(furan-2-yl)-4-oxo-2-piperidin-1-yl-[1,3]thiazolo[4,5-d]pyridazin-5-yl]acetamide
• InChI: InChI=1S/C20H25N5O3S/c1-20(2,3)22-14(26)12-25-18(27)16-17(15(23-25)13-8-7-11-28-13)29-19(21-16)24-9-5-4-6-10-24/h7-8,11H,4-6,9-10,12H2,1-3H3,(H,22,26)
• InChI Key: QWDGFFXIBZUPSZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC(=O)CN1C(=O)C2=C(C(=N1)C3=CC=CO3)SC(=N2)N4CCCCC4
• Molecular Formula: C20H25N5O3S
• Molecular Weight: 415.5 g/mol
• CAS No.: 1203283-76-4

Description

The compound N-(tert-butyl)-2-(7-(furan-2-yl)-4-oxo-2-(piperidin-1-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide is a thiazolo[4,5-d]pyridazinone derivative characterized by a fused bicyclic core with a furan-2-yl substituent at the 7-position and a piperidin-1-yl group at the 2-position. The acetamide side chain is modified with a tert-butyl group, which enhances lipophilicity and may influence pharmacokinetic properties such as metabolic stability .

Key molecular

• Molecular formula: C22H25N5O3S (inferred from , adjusted for furan substitution)
• Molecular weight: ~439.5 g/mol
• Structural highlights: Thiazolo[4,5-d]pyridazinone core, furan-2-yl (heteroaromatic), piperidin-1-yl (cyclic amine), and tert-butyl (bulky alkyl) groups.

Biological Activity

N-(tert-butyl)-2-(7-(furan-2-yl)-4-oxo-2-(piperidin-1-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide is a compound of interest due to its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This compound features a complex structure that incorporates multiple heterocyclic rings, which are often associated with diverse biological properties.

Structure and Synthesis

The compound can be synthesized through multicomponent reactions involving various precursors. The synthesis typically includes the formation of the thiazolo[4,5-d]pyridazine core, followed by the introduction of the furan and piperidine moieties. The tert-butyl group is added to enhance solubility and bioactivity.

Anticancer Activity

Research has shown that compounds containing thiazole and pyridazine scaffolds exhibit significant anticancer properties. For instance, derivatives similar to N-(tert-butyl)-2-(7-(furan-2-yl)-4-oxo-2-(piperidin-1-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide have been reported to induce apoptosis in various cancer cell lines. A study indicated that such compounds could inhibit cell proliferation by targeting specific signaling pathways involved in cancer progression .

Anti-inflammatory Effects

The compound also shows promise as an anti-inflammatory agent. Thiazole derivatives have been documented to inhibit cyclooxygenase enzymes (COX-I and COX-II), which play a critical role in inflammation and pain pathways. In vitro assays demonstrated that related compounds exhibited IC50 values in the low micromolar range against COX-II, suggesting potential therapeutic applications in treating inflammatory diseases .

Case Studies

• In Vitro Studies : A study evaluated the cytotoxic effects of thiazole-based compounds on human cancer cell lines. The results indicated that compounds with similar structures to N-(tert-butyl)-2-(7-(furan-2-yl)-4-oxo-2-(piperidin-1-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide showed significant inhibition of cell growth at concentrations ranging from 10 to 50 µM .
• Animal Models : In vivo studies have been conducted using animal models to assess the anti-inflammatory effects of thiazole derivatives. These studies reported a reduction in edema and inflammatory markers following treatment with these compounds, indicating their potential for therapeutic use in chronic inflammatory conditions .

The biological activity of N-(tert-butyl)-2-(7-(furan-2-yl)-4-oxo-2-(piperidin-1-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide is thought to be mediated through multiple mechanisms:

• Inhibition of Enzymatic Activity : The compound may inhibit key enzymes involved in inflammatory processes, such as COX enzymes.
• Induction of Apoptosis : It may activate apoptotic pathways in cancer cells by modulating Bcl-2 family proteins and caspases.

Data Summary Table

Biological Activity	Assay Type	IC50 Value (µM)	Reference
Anticancer	MTT Assay	10 - 50
Anti-inflammatory	COX-II Inhibition	0.52 - 22.25
Cytotoxicity	Cell Proliferation	15
Apoptosis Induction	Flow Cytometry	Not specified

Comparison with Similar Compounds

Comparison with Structural Analogs

Core Heterocycle and Substituent Variations

The following table summarizes critical differences between the target compound and its analogs:

Compound Name	Core Structure	7-Position Substituent	2-Position Substituent	Acetamide Modification	Molecular Formula	Molecular Weight (g/mol)	Key Data/Properties
Target Compound	Thiazolo[4,5-d]pyridazinone	Furan-2-yl	Piperidin-1-yl	N-(tert-butyl)	C22H25N5O3S	439.5	N/A (data inferred)
N-(tert-butyl)-2-(4-oxo-7-phenyl-2-(piperidin-1-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide	Thiazolo[4,5-d]pyridazinone	Phenyl	Piperidin-1-yl	N-(tert-butyl)	C22H27N5O2S	425.5	CAS 1203015-80-8
N-(4-Chlorophenyl)-2-[7-(4-fluorophenyl)-2-methyl-4-oxo[1,3]thiazolo[4,5-d]pyridazin-5(4H)-yl]acetamide	Thiazolo[4,5-d]pyridazinone	4-Fluorophenyl	Methyl	N-(4-chlorophenyl)	C20H14ClFN4O2S	428.866	ChemSpider ID 18422927
N-(4-acetylphenyl)-2-(4-oxo-2-(piperidin-1-yl)-7-(thiophen-2-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide	Thiazolo[4,5-d]pyridazinone	Thiophen-2-yl	Piperidin-1-yl	N-(4-acetylphenyl)	C23H22N5O3S2	~492.6	N/A
(S)-2-(4-Oxothieno[2,3-d]pyridazin-5(4H)-yl)-N-(1-(4-(trifluoromethoxy)phenyl)ethyl)acetamide (15a)	Thieno[2,3-d]pyridazinone	N/A	N/A	N-(arylalkyl)	C19H17F3N4O3S	438.4	Synthesized via LiOH hydrolysis

Key Observations:

Thiophene-containing derivatives (e.g., ) could exhibit improved metabolic stability due to sulfur’s lower electronegativity . The 4-fluorophenyl group in adds electronegativity and may influence binding affinity in hydrophobic pockets .

In contrast, methyl () reduces steric bulk but limits hydrogen-bonding interactions .

Acetamide Modifications :

• The tert-butyl group (target compound, ) increases lipophilicity (logP), which may enhance membrane permeability but reduce aqueous solubility. 4-Chlorophenyl () and 4-acetylphenyl () substituents introduce halogenated or polar moieties, respectively, altering pharmacokinetic profiles .

Q & A

Basic Research Questions

Q. What are the established synthetic routes for N-(tert-butyl)-2-(7-(furan-2-yl)-4-oxo-2-(piperidin-1-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide?

• Methodology : Synthesis typically involves multi-step heterocyclic assembly. Key steps include:

• Heterocycle formation : Cyclocondensation of substituted pyridazines with thiazole precursors, often utilizing palladium-catalyzed cross-coupling reactions to introduce the furan-2-yl moiety .
• Acetamide coupling : Reacting the thiazolo[4,5-d]pyridazinone intermediate with tert-butylamine derivatives under peptide-coupling conditions (e.g., HATU/DIPEA) .
• Purification : Column chromatography (silica gel, eluent: ethyl acetate/hexane) followed by recrystallization from ethanol to achieve >95% purity .

Q. How is the compound characterized to confirm structural integrity and purity?

• Analytical techniques :

• NMR spectroscopy : 1H and 13C NMR to verify substituent positions and tert-butyl group integration .
• Mass spectrometry : High-resolution MS (HRMS) to confirm molecular weight (e.g., ESI+ mode) .
• HPLC : Reverse-phase C18 column (ACN/water gradient) to assess purity (>98% by area normalization) .

Q. What are the recommended storage conditions to maintain compound stability?

• Store under inert atmosphere (argon) at -20°C in amber vials to prevent oxidation and photodegradation. Stability studies suggest a shelf life of >12 months under these conditions .

Advanced Research Questions

Q. How can structure-activity relationship (SAR) studies be designed for this compound?

• Strategy :

• Substituent variation : Synthesize analogs by replacing the furan-2-yl group with other heterocycles (e.g., thiophene, pyridine) or modifying the piperidin-1-yl moiety .
• Biological testing : Screen analogs against target enzymes (e.g., kinases) using fluorescence polarization assays or cellular viability assays (e.g., MTT) to correlate structural changes with activity .
  • Data analysis : Use molecular docking (AutoDock Vina) to model interactions with binding pockets and validate experimental results .

Q. What experimental approaches resolve contradictions in reported biological activity data?

• Troubleshooting steps :

• Purity verification : Re-analyze compound batches via HPLC and HRMS to rule out impurities .
• Assay optimization : Standardize assay conditions (e.g., ATP concentration in kinase assays) and include positive controls (e.g., staurosporine for kinase inhibition) .
• Independent validation : Reproduce studies in orthogonal assays (e.g., SPR for binding affinity vs. enzymatic activity) .

Q. How can in vivo pharmacokinetic (PK) parameters be evaluated for this compound?

• Protocol :

• Administration : Intravenous/oral dosing in rodent models (e.g., Sprague-Dawley rats) with plasma sampling over 24h.
• Bioanalysis : LC-MS/MS quantification of compound levels in plasma (LLOQ: 1 ng/mL) .
• Parameter calculation : Use non-compartmental analysis (Phoenix WinNonlin) to determine AUC, Cmax, and half-life .